4-[4-(1,8-naphthyridin-2-yl)piperidine-1-carbonyl]-1-(oxan-4-yl)pyrrolidin-2-one

• IUPAC Name: 4-[4-(1,8-naphthyridin-2-yl)piperidine-1-carbonyl]-1-(oxan-4-yl)pyrrolidin-2-one
• InChI: InChI=1S/C23H28N4O3/c28-21-14-18(15-27(21)19-7-12-30-13-8-19)23(29)26-10-5-16(6-11-26)20-4-3-17-2-1-9-24-22(17)25-20/h1-4,9,16,18-19H,5-8,10-15H2
• InChI Key: SKIPOAGRSZCTHR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C2=NC3=C(C=CC=N3)C=C2)C(=O)C4CC(=O)N(C4)C5CCOCC5
• Molecular Formula: C23H28N4O3
• Molecular Weight: 408.5 g/mol
• CAS No.: 2640902-33-4

Description

This compound features a pyrrolidin-2-one core substituted with a 1,8-naphthyridin-2-yl-piperidine carbonyl group and an oxan-4-yl (tetrahydropyran) moiety. The 1,8-naphthyridine ring is a bicyclic heteroaromatic system known for its role in kinase inhibition and nucleic acid interactions, while the tetrahydropyran group enhances solubility and metabolic stability .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[4-(1,8-naphthyridin-2-yl)piperidine-1-carbonyl]-1-(oxan-4-yl)pyrrolidin-2-one typically involves multi-step organic synthesis. One common approach includes:

Formation of the Naphthyridine Core: The naphthyridine core can be synthesized through a Friedländer reaction, which involves the condensation of 2-aminopyridine with a carbonyl compound under acidic conditions.

Piperidine Ring Formation: The piperidine ring can be introduced via a nucleophilic substitution reaction, where a suitable piperidine derivative reacts with the naphthyridine core.

Pyrrolidinone Synthesis: The pyrrolidinone ring is often synthesized through a cyclization reaction involving a suitable precursor, such as a γ-lactam.

Final Coupling: The final step involves coupling the piperidine-naphthyridine intermediate with the pyrrolidinone derivative under appropriate conditions, such as using a coupling reagent like EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) in the presence of a base.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This could include the use of continuous flow reactors for better control of reaction conditions and scaling up the process to meet industrial demands.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the piperidine ring, using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be performed on the carbonyl group using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The naphthyridine moiety can participate in electrophilic substitution reactions, where electrophiles replace hydrogen atoms on the aromatic ring.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral medium.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

Substitution: Electrophiles like bromine or nitronium ions in the presence of a Lewis acid catalyst.

Major Products

Oxidation: Formation of N-oxides or hydroxylated derivatives.

Reduction: Formation of alcohols or amines.

Substitution: Halogenated or nitrated derivatives of the naphthyridine ring.

Scientific Research Applications

Medicinal Chemistry

The compound exhibits significant potential in medicinal chemistry due to its structural features that may contribute to various biological activities:

• Anticancer Activity : Studies suggest that derivatives of naphthyridines can induce apoptosis in cancer cells through mechanisms involving DNA damage response pathways.
• Antimicrobial Properties : Research indicates potential efficacy against various pathogens, making it a candidate for antibiotic development.
• Neuroprotective Effects : The piperidine structure is associated with neuroprotective properties, suggesting applications in treating neurodegenerative diseases.

Case Study 1: Anticancer Research

In a study published in the Journal of Medicinal Chemistry, researchers evaluated the anticancer properties of naphthyridine derivatives. The findings indicated that compounds similar to 4-[4-(1,8-naphthyridin-2-yl)piperidine-1-carbonyl]-1-(oxan-4-yl)pyrrolidin-2-one exhibited significant cytotoxic effects against various cancer cell lines, particularly through apoptosis induction mechanisms.

Case Study 2: Antimicrobial Activity

A recent investigation highlighted the antimicrobial efficacy of naphthyridine-based compounds against resistant strains of bacteria. The study demonstrated that these compounds disrupted bacterial cell wall synthesis, leading to cell lysis.

Mechanism of Action

The mechanism of action of 4-[4-(1,8-naphthyridin-2-yl)piperidine-1-carbonyl]-1-(oxan-4-yl)pyrrolidin-2-one involves its interaction with molecular targets such as enzymes or receptors. For instance, it may inhibit enzyme activity by binding to the active site, thereby preventing substrate access. The pathways involved could include inhibition of cell cycle progression or induction of apoptosis in cancer cells .

Comparison with Similar Compounds

Structural Analog: 4-[4-({Imidazo[1,2-b]pyridazin-6-yloxy}methyl)piperidine-1-carbonyl]-1-(oxan-4-yl)pyrrolidin-2-one (BK49457)

Key Differences :

• Core Heterocycle : Replaces 1,8-naphthyridin-2-yl with imidazo[1,2-b]pyridazin-6-yloxy.
• Pharmacological Implications : Imidazopyridazine derivatives are associated with antiviral and anticancer activity, suggesting BK49457 may target viral proteases or tyrosine kinases .
• Molecular Weight : 427.5 g/mol (BK49457) vs. ~420–430 g/mol (estimated for the target compound).

Table 1: Structural and Functional Comparison

Compound Name	Core Heterocycle	Key Substituents	Potential Applications	Reference
Target Compound	1,8-Naphthyridin-2-yl	Oxan-4-yl, Piperidine-carbonyl	Kinase inhibition, CNS
BK49457	Imidazo[1,2-b]pyridazin-6-yl	Oxan-4-yl, Piperidine-carbonyl	Antiviral, Anticancer

Pyrrolidin-2-one Derivatives with Piperazine Moieties (S-61 and S-73)

Key Differences :

• Substituents : S-61 (2-tolyl) and S-73 (2,4-difluorophenyl) feature piperazine instead of piperidine.
• Activity: Both exhibit α1-adrenolytic properties, reducing blood pressure and arrhythmias in preclinical models .
• Structural Contrast: The target compound’s naphthyridine and tetrahydropyran groups likely shift selectivity toward non-adrenergic targets (e.g., kinases or serotonin receptors).

Table 2: Pharmacological Comparison

Compound Name	Substituents	Biological Activity	Efficacy (Preclinical)	Reference
S-61	2-Tolyl-piperazine	Antiarrhythmic, Hypotensive	ED₅₀: 2.5 mg/kg (rats)
S-73	2,4-Difluorophenyl-piperazine	Antiarrhythmic, Hypotensive	ED₅₀: 1.8 mg/kg (rats)
Target Compound	1,8-Naphthyridin-2-yl	Kinase inhibition (inferred)	N/A	N/A

Pyridin-2-one Derivatives ()

Key Differences :

• Core Structure : Pyridin-2-one (dihydropyridine) vs. pyrrolidin-2-one.
• Substituents: Acetylphenyl and dimethylaminophenyl groups in compounds enhance antimicrobial activity but lack the bicyclic heteroaromaticity of naphthyridine .
• Applications : Antimicrobial vs. inferred kinase/CNS activity for the target compound.

Biological Activity

The compound 4-[4-(1,8-naphthyridin-2-yl)piperidine-1-carbonyl]-1-(oxan-4-yl)pyrrolidin-2-one (CAS Number: 2640951-83-1) is a complex organic molecule that has garnered attention in medicinal chemistry due to its potential biological activity. This article explores the biological properties, mechanisms of action, and relevant research findings associated with this compound.

Chemical Structure and Properties

The molecular formula of the compound is $C_{24}H_{24}N_{4}O_{2}$ with a molecular weight of 400.5 g/mol. The structure features a pyrrolidinone ring linked to a piperidine moiety and a naphthyridine group, which are known for their diverse pharmacological activities.

Property	Value
Molecular Formula	$C_{24}H_{24}N_{4}O_{2}$
Molecular Weight	400.5 g/mol
CAS Number	2640951-83-1

The biological activity of this compound is largely attributed to its ability to interact with various biological targets, including enzymes and receptors. The mechanism involves:

• Inhibition or Activation : The compound can inhibit or activate specific enzymes or receptors, leading to various physiological effects.
• Signal Transduction Pathways : It may modulate pathways involved in cellular signaling, impacting processes such as cell proliferation and apoptosis.

Biological Activities

Research has indicated several promising biological activities associated with this compound:

• Anticancer Activity : Preliminary studies suggest that derivatives of naphthyridine and pyrrolidine exhibit cytotoxic effects against various cancer cell lines. The compound’s structural features may enhance its interaction with cancer-related targets, potentially inhibiting tumor growth.
• Antimicrobial Properties : Similar compounds have shown effectiveness against bacterial strains, indicating potential use in treating infections.
• Neuroprotective Effects : The presence of the pyrrolidinone scaffold suggests possible neuroprotective properties, which could be beneficial in neurodegenerative diseases.

Case Studies and Research Findings

Recent studies have provided insights into the biological efficacy of related compounds:

• A study published in PMC highlighted the role of pyrrolidine derivatives in drug discovery, emphasizing their versatility as scaffolds for developing novel therapeutics targeting various diseases, including cancer and metabolic disorders .
• Another research article discussed the synthesis of functionalized pyrrolidines and their biological evaluations, revealing significant activity against specific kinases involved in cancer progression .

Comparative Analysis with Related Compounds

To better understand the biological activity of 4-[4-(1,8-naphthyridin-2-yl)piperidine-1-carbonyl]-1-(oxan-4-yl)pyrrolidin-2-one, a comparison with structurally similar compounds can be insightful:

Compound Name	Biological Activity	Reference
1-(4-{4-[6-(Pyridin-4-yl)-1,8-naphthyridin-2-yl]piperidine})	Anticancer, Antimicrobial
Tert-butyl 4-(1,8-naphthyridin-2-yl)piperidine-1-carboxylate	Antioxidant, Anti-inflammatory
Pyrrolidine derivatives	Neuroprotective